Cas no 140455-13-6 (Benzoic acid, 2,4,6-trifluoro-3,5-bis(trifluoromethyl)-)

• Product Name: Benzoic acid, 2,4,6-trifluoro-3,5-bis(trifluoromethyl)-
• CAS No: 140455-13-6
• MF: C₉HF₉O₂
• MW: 312.08867430687
• CID: 1293515
• Update Time: 2024-08-04

Benzoic acid, 2,4,6-trifluoro-3,5-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4,6-trifluoro-3,5-bis(trifluoromethyl)-

• Inchi： 1S/C9HF9O2/c10-4-1(7(19)20)5(11)3(9(16,17)18)6(12)2(4)8(13,14)15/h(H,19,20)
• InChI Key： AHJUJTBNSNXQLP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(F)C(C(F)(F)F)=C(F)C(C(F)(F)F)=C1F

Computed Properties

• Exact Mass: 311.98323

Experimental Properties

• Density: 1.718±0.06 g/cm3(Predicted)
• Boiling Point: 216.0±40.0 °C(Predicted)
• PSA: 37.3
• pka: 1.42±0.10(Predicted)